4-benzyl-7-isopropyl-1-mercapto-6,9-dihydro-7H-pyrano[4',3':4,5]thieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 7-benzyl-12-propan-2-yl-3-sulfanylidene-13-oxa-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),5,10(15)-trien-8-one
• InChI: InChI=1S/C20H20N4O2S2/c1-11(2)14-8-13-15(10-26-14)28-18-16(13)17(25)23(9-12-6-4-3-5-7-12)19-21-22-20(27)24(18)19/h3-7,11,14H,8-10H2,1-2H3,(H,22,27)
• InChI Key: BYPIQBYLJZTMDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CC2=C(CO1)SC3=C2C(=O)N(C4=NNC(=S)N34)CC5=CC=CC=C5
• Molecular Formula: C20H20N4O2S2
• Molecular Weight: 412.5 g/mol

Description

This compound belongs to a class of heterocyclic compounds that have attracted interest due to their diverse biological activities and potential applications in medicinal chemistry. The core structure of the compound incorporates several heterocyclic motifs, including pyrano, thieno, triazolo, and pyrimidinone rings, which are known for their pharmacological relevance.

Synthesis Analysis

The synthesis of related compounds often involves multistep reaction pathways, starting from readily available starting materials such as mercapto derivatives, hydrazonoyl halides, and active methylene compounds. A typical synthesis might involve a one-pot reaction, heterocyclization, or condensation reactions under specific conditions to introduce the various substituents and to construct the complex heterocyclic system (Gomha, 2009; El-Agrody et al., 2001).